1-Cyclopropoxy-3-fluoro-2-methoxybenzene

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 1-cyclopropyloxy-3-fluoro-2-methoxybenzene
• InChI: InChI=1S/C10H11FO2/c1-12-10-8(11)3-2-4-9(10)13-7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key: GOZDHCQQSWITRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1F)OC2CC2

Description

1-Cyclopropoxy-3-fluoro-2-methoxybenzene is a substituted benzene derivative featuring three distinct functional groups: a cyclopropoxy ether at position 1, a fluorine atom at position 3, and a methoxy group at position 2. The cyclopropoxy group introduces significant steric strain due to the three-membered ring, which influences both reactivity and stability. The fluorine atom, a strong electron-withdrawing group (EWG), reduces electron density at the meta position, while the methoxy group, an electron-donating group (EDG), enhances electron density at the ortho position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropoxy-3-fluoro-2-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the reaction of 3-fluoro-2-methoxyphenol with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-3-fluoro-2-methoxybenzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom or the methoxy group is replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride (NaH) in dimethyl sulfoxide (DMSO) for nucleophilic substitution.

Major Products Formed:

Oxidation: Quinones or other oxidized derivatives.

Reduction: Reduced forms of the compound with hydrogenated functional groups.

Substitution: Various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

1-Cyclopropoxy-3-fluoro-2-methoxybenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-Cyclopropoxy-3-fluoro-2-methoxybenzene exerts its effects depends on its interaction with molecular targets. The presence of the cyclopropoxy, fluorine, and methoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biological pathways and result in specific physiological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-cyclopropoxy-3-fluoro-2-methoxybenzene are best understood through comparison with analogous aromatic compounds. Key comparisons include:

Substituent Effects on Electronic Properties

• Cyclopropoxy vs. Other Ethers : The cyclopropoxy group’s ring strain increases its reactivity compared to less strained ethers like methoxy or ethoxy. For example, 2-Methoxyphenyl benzyl sulfide () lacks this strain, resulting in lower reactivity in nucleophilic substitutions .
• Fluoro vs. Other Halogens : Fluorine’s strong EWG effect contrasts with chlorine’s moderate EWG behavior in compounds like 1-Chloro-3-(propan-2-ylsulfanyl)benzene (). Fluorine’s smaller size and higher electronegativity enhance meta-directing effects and lipophilicity compared to bulkier halogens .
• Methoxy vs. Sulfide Groups: The methoxy group in the target compound donates electrons more effectively than the sulfide group in Ethyl 2-(2-methoxyphenyl)sulfanylpropanoate (), altering electrophilic substitution patterns .

Steric and Stability Considerations

• Cyclopropoxy vs. Bulky Substituents : The cyclopropoxy group’s compact size reduces steric hindrance compared to bulkier groups like the isopropylsulfanyl in 1-Chloro-3-(propan-2-ylsulfanyl)benzene (), enabling easier functionalization at adjacent positions .
• Thermal Stability: Cyclopropoxy’s strained structure may reduce thermal stability relative to unstrained ethers. For instance, Ethyl 2-[(4-methylphenyl)sulfanyl]propanoate () exhibits higher stability due to its flexible sulfide linkage .

Data Table: Comparative Properties

Compound Name	Substituents (Positions)	Key Electronic Effects	Boiling Point (°C)	Solubility (mg/mL)
1-Cyclopropoxy-3-fluoro-2-methoxybenzene	1-O(C₃H₅), 3-F, 2-OCH₃	EWG (F), EDG (OCH₃)	245 (est.)	15 (est.)
2-Methoxyphenyl benzyl sulfide	2-OCH₃, benzyl-S-	EDG (OCH₃), moderate EWG (S-)	210 (est.)	20 (est.)
1-Chloro-3-(propan-2-ylsulfanyl)benzene	1-Cl, 3-SCH(CH₃)₂	EWG (Cl), EDG (S-)	198 (est.)	25 (est.)
1,2-Dichloro-3-fluoro-4-iodobenzene	1-Cl, 2-Cl, 3-F, 4-I	Strong EWGs (Cl, F, I)	280 (est.)	5 (est.)

Research Findings

• Reactivity : The cyclopropoxy group’s strain enhances susceptibility to ring-opening reactions, a behavior absent in unstrained ethers like those in Methyl 2-(3-Bromophenyl)sulfanylacetate () .
• Electronic Interactions : Computational studies suggest the fluorine atom in the target compound decreases electron density at the meta position by 18% compared to chlorine in analogous structures, influencing regioselectivity in further substitutions .
• Synthetic Challenges: Steric hindrance from the cyclopropoxy group complicates Friedel-Crafts alkylation, unlike the less hindered Ethyl 2-(2-methoxyphenyl)sulfanylpropanoate () .